2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H2Cl4O3S
• Molecular Weight: 296.0 g/mol
• SMILES: C1=C(C(=C(C(=C1Cl)S(=O)(=O)Cl)Cl)O)Cl
• InChI: InChI=1S/C6H2Cl4O3S/c7-2-1-3(8)6(14(10,12)13)4(9)5(2)11/h1,11H
• InChIKey: FSFBKEVABNPVGC-UHFFFAOYSA-N

2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride: Core Building Block

2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride (CAS 1823632-95-6) is a densely functionalized aromatic sulfonyl chloride bearing three chlorine substituents, a phenolic hydroxyl, and the electrophilic –SO₂Cl warhead on a single benzene ring . This compound belongs to the chlorohydroxybenzenesulfonyl chloride class, members of which serve as key intermediates for sulfonamides, sulfonates, and heterocyclic constructs with demonstrated utility in herbicide and antiparasitic discovery programs [1]. The specific 1,2,4,6-substitution pattern distinguishes it from its positional isomer (2,3,5-trichloro-6-hydroxybenzene-1-sulfonyl chloride, CAS 292823-28-0), creating a unique steric and electronic profile around the reactive sulfonyl chloride center .

1 Dual reactive handles: –SO₂Cl (electrophilic) + meta –OH (nucleophilic) for sequential bifunctionalization

2 Unique 1,2,4,6-substitution pattern avoids ortho-hydroxyl intramolecular competition; supports stepwise sulfonamide then O-derivatization

3 Reported utility in herbicide and antiparasitic sulfonamide building block libraries; tri-chlorinated core for electronic tuning

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements 1979, 6 (3), 413–419. View Source

Irreplaceable Role of 2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride

Substituting a generic benzenesulfonyl chloride or even a closely related chlorinated analog for 2,4,6-trichloro-3-hydroxybenzene-1-sulfonyl chloride introduces uncontrolled variability in three critical dimensions: (i) the phenolic –OH group provides a second orthogonal derivatization handle absent in simple trichlorobenzenesulfonyl chlorides, enabling sequential bifunctionalization strategies; (ii) the specific 3-OH/2,4,6-Cl arrangement imposes distinct electronic deactivation and steric shielding of the –SO₂Cl center, altering hydrolysis kinetics and amine coupling rates relative to its 2-OH/3,5,6-Cl positional isomer ; (iii) downstream biological activity of sulfonamide products—whether herbicidal [1] or antiparasitic [2]—is exquisitely sensitive to the chlorination pattern and hydroxyl position on the aryl ring, meaning a near-analog sulfonyl chloride will yield a structurally distinct final compound with unpredictable efficacy.

Non-hydroxylated analog (e.g., 2,4,6-trichlorobenzenesulfonyl chloride)

Lacks the phenolic –OH handle; bifunctional sequential diversification cannot be performed, limiting scaffold complexity.

2‑OH positional isomer (CAS 292823‑28‑0)

Ortho –OH may compete for –SO₂Cl, risking intramolecular sulfonate formation and reducing stepwise control in derivatization.

Altered chlorine pattern or count (dichloro analog)

Electronic and lipophilic profile shifts; downstream herbicidal or antiparasitic activity of sulfonamide products may not transfer directly.

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements 1979, 6 (3), 413–419. View Source
• [2] Xin, M.; Sun, X.; Li, Z.; Lian, S. Structure and Activity of N-(6-Hydroxy-2,3,5-trichloro-benzenesulfonyl)-4-chloroaniline. Chinese Journal of Applied Chemistry 1991, 8 (2). View Source

2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride: Differentiation from Analogs

Positional Isomerism Enables Orthogonal Derivatization

The target compound bears the sulfonyl chloride at position 1 flanked by chlorine atoms at C-2 and C-6 and a hydroxyl at C-3, placing the –OH group meta to the –SO₂Cl. In contrast, the commercially available positional isomer 2,3,5-trichloro-6-hydroxybenzene-1-sulfonyl chloride (CAS 292823-28-0) bears the hydroxyl ortho to the sulfonyl chloride . This regiochemical difference dictates the order and chemoselectivity of bifunctional derivatization: in the target compound, the –OH can be functionalized (e.g., alkylated or acylated) prior to –SO₂Cl amine coupling without intramolecular cyclization risk, whereas the ortho arrangement in the isomer creates a competing pathway for sulfonate ester formation via intramolecular capture of the sulfonyl chloride by the adjacent hydroxylate anion under basic conditions. The target compound therefore provides a superior scaffold for sequential, stepwise elaboration of two distinct vectors from a single benzene core.

Regiochemical control

Class-level

Meta –OH (target) vs. ortho –OH (isomer CAS 292823‑28‑0): orthogonal derivatization vs. intramolecular sulfonate risk.

Enables stepwise bifunctionalization without cyclization side reactions.

Qualitative regiochemical comparison; no kinetic data available.

Evidence Dimension	Substitution pattern and hydroxyl orientation relative to sulfonyl chloride
Target Compound Data	3-OH (meta to –SO₂Cl); Cl at 2,4,6 positions; enables sequential orthogonal functionalization
Comparator Or Baseline	Positional isomer (CAS 292823-28-0): 2-OH (ortho to –SO₂Cl); Cl at 3,5,6 positions; ortho –OH competes for –SO₂Cl under basic conditions
Quantified Difference	Qualitative regiochemical divergence; no head-to-head kinetic data available in public literature
Conditions	Structural analysis based on SMILES comparison: target O=S(=O)(Cl)c1c(Cl)cc(Cl)c(O)c1Cl vs. isomer O=S(=O)(Cl)c1c(O)c(Cl)cc(Cl)c1Cl

Why This Matters

For procurement decisions in medicinal chemistry or agrochemical scaffold diversification, the meta-OH arrangement avoids intramolecular side reactions during sequential bifunctionalization, improving synthetic yield and purity of the desired disubstituted product.

Dual Derivatization Through Phenolic –OH

2,4,6-Trichlorobenzenesulfonyl chloride (CAS 51527-73-2, MW 279.94) is a commonly used sulfonylating agent that lacks the phenolic –OH group . While both compounds share the 2,4,6-trichloro substitution motif on the benzene ring, the target compound (MW 296.0) provides a second reactive nucleophilic site (–OH) for further derivatization (e.g., O-alkylation, Mitsunobu coupling, esterification) after the initial sulfonamide bond formation . This property converts a monofunctional building block into a bifunctional one, enabling the construction of more complex molecular architectures without requiring additional synthetic steps to introduce a hydroxyl handle. The molecular weight difference of 16.06 g/mol (exactly one oxygen atom) is analytically detectable by LC-MS or HRMS, allowing straightforward verification of correct building block incorporation in reaction monitoring.

Dual handles

Reported

2 reactive sites: –SO₂Cl + phenolic –OH; ΔMW +16.06 g/mol vs. non‑hydroxylated 2,4,6‑trichlorobenzenesulfonyl chloride.

Bifunctional building block; reduces post‑coupling hydroxyl introduction steps.

Identity verifiable by LC‑MS/HRMS.

Evidence Dimension	Number of orthogonal derivatizable functional groups per molecule
Target Compound Data	Two reactive handles: –SO₂Cl (electrophilic) and –OH (nucleophilic); MW 296.0
Comparator Or Baseline	2,4,6-Trichlorobenzenesulfonyl chloride (CAS 51527-73-2): one reactive handle (–SO₂Cl only); MW 279.94; melting point 44-48 °C
Quantified Difference	One additional derivatizable functional group; ΔMW = +16.06 g/mol; melting point difference cannot be quantified (target mp data not publicly reported)
Conditions	Structural comparison verified by molecular formula: target C₆H₂Cl₄O₃S vs. comparator C₆H₂Cl₄O₂S

Why This Matters

Procurement of the –OH-bearing target compound eliminates the need for post-coupling hydroxyl introduction, reducing synthetic step count by at least one and improving overall yield in library synthesis campaigns.

Trichloro Pattern Boosts Reactivity and Bioactivity

The chlorohydroxybenzenesulfonyl chloride class has been directly evaluated for herbicidal potential, with the degree and pattern of chlorine substitution recognized as a critical determinant of bioactivity [1]. 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3, MW 261.51) carries two chlorine atoms and has been used as an intermediate for cathepsin D inhibitor synthesis with a reported melting point of 80-83 °C . The target compound introduces a third chlorine at C-4 (para to –SO₂Cl), which is expected to further withdraw electron density from the ring, increasing the electrophilicity of the sulfonyl chloride center and enhancing the hydrolytic stability of the resulting sulfonamide products by disfavoring acid-catalyzed desulfonylation. The additional chlorine also increases lipophilicity (clogP shift of approximately +0.7 to +1.0 units based on aromatic Cl substitution additivity rules), which may improve membrane permeability of derived sulfonamide drug candidates.

Trichloro electronic effect

Class-level

+1 chlorine vs. dichloro analog (3 Cl total); ΔMW +34.49 g/mol; estimated clogP increase ~+0.7–1.0.

May enhance sulfonyl chloride electrophilicity and sulfonamide hydrolytic stability.

Predicted by aromatic chlorine additivity; no experimental kinetic data.

Evidence Dimension	Chlorine count and predicted impact on electrophilicity and lipophilicity
Target Compound Data	Three chlorine atoms (2,4,6-positions); MW 296.0; 95% purity as supplied
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride (CAS 23378-88-3): two chlorine atoms; MW 261.51; mp 80-83 °C; 98% purity available
Quantified Difference	+1 chlorine atom; ΔMW = +34.49 g/mol; estimated clogP increase ~ +0.7 to +1.0 (calculated by additivity); no experimental lipophilicity or kinetic data available
Conditions	Structural comparison; bioactivity inference from class-level SAR reported in Cremlyn & Cronje (1979) [1]

Why This Matters

When selecting a sulfonyl chloride for herbicide lead optimization or antiparasitic sulfonamide synthesis, the trichlorinated scaffold offers distinct electronic properties that may translate into differential target binding and metabolic stability compared to the dichloro analog.

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements 1979, 6 (3), 413–419. View Source

Sulfonyl Chloride Offers Broader Amine Reactivity

The corresponding sulfonyl fluoride analog (CAS 2137684-18-3, MW 279.5) has also been cataloged . Sulfonyl fluorides have gained prominence as electrophilic warheads for covalent protein targeting due to their attenuated reactivity compared to sulfonyl chlorides, which reduces off-target labeling in biological contexts. However, this same attenuation renders sulfonyl fluorides poorly reactive toward less nucleophilic amines (e.g., electron-deficient anilines, heterocyclic amines) under mild conditions. The –SO₂Cl group in the target compound provides broader amine substrate scope, enabling efficient coupling with both aliphatic and electron-poor aromatic amines at room temperature in the presence of a mild base. For synthetic chemistry applications where the sulfonyl halide is used as a protecting group or a general derivatization handle rather than a biological probe, the higher reactivity of the sulfonyl chloride is functionally advantageous.

Leaving group reactivity

Class-level

–SO₂Cl: broader amine scope, higher reactivity; –SO₂F: attenuated, preferred for biological probe applications.

Supports efficient sulfonamide library synthesis under mild conditions.

General sulfonyl halide hierarchy; direct scaffold comparison not reported.

Evidence Dimension	Reactivity of sulfonyl halide leaving group toward amine nucleophiles
Target Compound Data	–SO₂Cl (sulfonyl chloride); higher reactivity; broader amine substrate scope; MW 296.0
Comparator Or Baseline	2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl fluoride (CAS 2137684-18-3): –SO₂F; attenuated reactivity preferred for covalent biological probe applications; MW 279.5
Quantified Difference	Qualitative reactivity difference (Cl > F as leaving group in nucleophilic substitution at sulfur); no direct kinetic comparison for this specific scaffold; ΔMW = +16.5 g/mol
Conditions	General sulfonyl halide reactivity hierarchy: –SO₂Cl hydrolyzes faster and reacts more readily with amines than –SO₂F under identical conditions

Why This Matters

For procurement in synthetic organic and medicinal chemistry laboratories building sulfonamide libraries, the sulfonyl chloride offers superior coupling efficiency and substrate generality, particularly when working with sterically hindered or electronically deactivated amine partners.

Fasciolicidal Activity: Impact of Hydroxyl Position

The positional isomer 2-hydroxy-3,5,6-trichlorobenzenesulfonyl chloride (CAS 292823-28-0) was used to synthesize N-(6-hydroxy-2,3,5-trichlorobenzenesulfonyl)-4-chloroaniline, which demonstrated potent fasciolicidal activity in a published structure-activity study with a fully solved crystal structure (monoclinic, space group P2₁/a, a = 8.124 Å, b = 15.471 Å, c = 11.841 Å, β = 92.41°, R = 0.0397) [1]. The 2-OH group in this isomer participates in an intramolecular hydrogen bond with the sulfonamide oxygen, influencing both the solid-state conformation and, potentially, the bioactive conformation at the parasite target. Condensation of the target compound (3-OH isomer) with 4-chloroaniline would yield a regioisomeric sulfonamide where the hydroxyl is positioned meta to the sulfonamide linkage, precluding this intramolecular H-bond. The resulting difference in molecular shape and hydrogen-bonding capacity is expected to produce a distinct activity profile against the same biological target—a hypothesis testable through a direct head-to-head fasciolicidal assay that represents a high-value but currently unexplored comparative experiment.

Bioactivity divergence

Reported

Isomer‑derived sulfonamide (2‑OH, 3,5,6‑Cl) demonstrated fasciolicidal activity; target 3‑OH regioisomer predicted to alter H‑bond network and target profile.

May differentiate stage‑specific activity in parasitology studies.

No head‑to‑head data; hypothesis testable via direct fasciolicidal assay.

Evidence Dimension	Predicted bioactivity divergence based on regioisomerism of sulfonamide products
Target Compound Data	Would yield 3-OH, 2,4,6-Cl substituted sulfonamide with 4-chloroaniline; no intramolecular H-bond between –OH and –SO₂NH– possible
Comparator Or Baseline	Positional isomer sulfonamide (from CAS 292823-28-0): N-(6-hydroxy-2,3,5-trichlorobenzenesulfonyl)-4-chloroaniline; demonstrated potent fasciolicidal activity; crystal structure solved [1]
Quantified Difference	No head-to-head fasciolicidal activity comparison exists; structural divergence confirmed by crystallography of isomer product
Conditions	Single-point activity data for isomer-derived sulfonamide; no assay data available for target-compound-derived sulfonamide

Why This Matters

For parasitology or veterinary drug discovery programs, the target compound offers a structurally distinct sulfonamide pharmacophore that may address the gap in activity against immature liver fluke stages (a known limitation of current fasciolicides noted in the source literature [1]), warranting procurement for exploratory SAR expansion.

• [1] Xin, M.; Sun, X.; Li, Z.; Lian, S. Structure and Activity of N-(6-Hydroxy-2,3,5-trichloro-benzenesulfonyl)-4-chloroaniline. Chinese Journal of Applied Chemistry 1991, 8 (2). Crystal data: monoclinic, P2₁/a, a=8.124(2) Å, b=15.471(4) Å, c=11.841(3) Å, β=92.41(2)°, V=1487.0(6) ų, Z=4, Dc=1.73 g/cm³, R=0.0397, Rw=0.0418. View Source

2,4,6-Trichloro-3-hydroxybenzene-1-sulfonyl chloride: High-Impact Applications

Bifunctional Fragment Library Construction

In fragment-based drug discovery (FBDD), the 1,2,4,6-substitution pattern of the target compound enables chemists to first react the –SO₂Cl group with a diverse amine set to generate a sulfonamide library, then subsequently derivatize the meta-oriented –OH group via O-alkylation or Mitsunobu reaction to expand chemical diversity. This sequential strategy is not reliably accessible with the 2-OH positional isomer (CAS 292823-28-0) due to competitive intramolecular sulfonate formation. Procurement of the target compound as a core scaffold building block directly enables this two-step, divergent library synthesis protocol [1].

Herbicide Lead Optimization via Trichlorinated Sulfonamides

The chlorohydroxybenzenesulfonyl class has established precedent as a source of herbicidal sulfonamide leads [1]. The three chlorine atoms on the target compound maximize electron withdrawal from the aromatic ring, a structural feature correlated with enhanced herbicidal activity in this series. The 3-OH group additionally provides a metabolic handle (potential for Phase II glucuronidation or sulfation) or a synthetic attachment point for prodrug strategies. Researchers engaged in acetolactate synthase (ALS) inhibitor or general herbicide discovery programs should consider this compound as a key intermediate for generating novel sulfonylurea or sulfonamide analog libraries that differ from those accessible from the commercially dominant dichloro or non-hydroxylated analogs.

Antiparasitic SAR Against Fasciola hepatica

The positional isomer of the target compound has yielded a structurally characterized sulfonamide with confirmed fasciolicidal activity [1]. The regioisomeric sulfonamide derived from the target compound (3-OH rather than 2-OH) will adopt a different low-energy conformation due to the absence of the intramolecular –OH···O=S hydrogen bond. This conformational divergence may alter target binding kinetics or enable activity against the therapeutically challenging immature (juvenile) liver fluke stage, a gap explicitly noted in the fasciolicide literature [1]. Veterinary parasitology groups should evaluate this compound as an entry point to a novel sulfonamide subseries with potentially differentiated stage-specificity.

Dual-Warhead Probe via Orthogonal Reactivity

For chemical biology applications requiring covalent modification of two distinct residues within a protein binding site, the target compound's dual electrophilic (–SO₂Cl) and nucleophilic (–OH) functional groups after activation provide a unique synthetic entry. The –SO₂Cl can be used to install a recognition element (via sulfonamide formation with an amine-containing ligand), while the residual –OH can be converted to an electrophilic warhead (e.g., acrylate ester, fluorosulfate) through established transformations. This dual-warhead strategy is not accessible from non-hydroxylated trichlorobenzenesulfonyl chlorides (CAS 51527-73-2) and avoids the intramolecular competition issues inherent to the 2-OH isomer.

Application

Selection Property

Validation Focus

Bifunctional Fragment Library Construction

Dual orthogonal handles (meta –OH / –SO₂Cl)

Sequential sulfonamide then O‑alkylation protocol viability

Herbicide Lead Optimization

Trichlorinated electron‑deficient scaffold

ALS inhibition / herbicidal SAR confirmation

Antiparasitic SAR (Fasciola hepatica)

Regioisomeric 3‑OH sulfonamide series

Activity against juvenile liver fluke stages

Dual‑Warhead Probe Synthesis

Bifunctional core for sequential warhead installation

Dual covalent modification of protein targets feasibility

• [1] Cremlyn, R.J.; Cronje, T. Some Chlorohydroxybenzenesulfonyl Derivatives. Phosphorus and Sulfur and the Related Elements 1979, 6 (3), 413–419. View Source